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\ J

Application Note: High-Performance Drying Protocol for Disperse Violet 26 (Disperse Violet S)
Press Cake

Part 1: Executive Summary & Scientific Rationale

Objective: To dry Disperse Violet 26 (commonly designated as "Disperse Violet S") press cake
into a free-flowing, re-dispersible powder without inducing irreversible aggregation or hard-
caking.

The Challenge: Capillary-Induced Aggregation Disperse Violet 26 (C.I. 62025) is a hydrophobic
anthraquinone dye. In its wet press cake form, primary particles are separated by water. During
direct drying, the receding liquid meniscus creates immense capillary pressure (

), pulling particles into close contact. Without a steric barrier, this leads to "Solid Bridging"—a
phenomenon where van der Waals forces and hydrogen bonding fuse particles into hard
agglomerates that cannot be re-dispersed by simple agitation.

The Solution: Steric Stabilization & Spray Atomization This protocol rejects simple tray drying,
which guarantees aggregation. Instead, we utilize a Re-slurry & Spray Drying workflow. By
introducing anionic dispersing agents (Lignosulfonates or Naphthalene Sulfonates) before
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drying, we coat every particle with a repulsive layer. Spray drying then locks this separation in

place by evaporating the water droplet faster than the particles can aggregate.

Part 2: Materials & Equipment

Component Specification

Function

Active Ingredient Disperse Violet 26 Press Cake

Solids content: 20—40% (w/w).
Hydrophobic solid.

Sodium Naphthalene
] ] Sulfonate Formaldehyde
Primary Dispersant
Condensate (e.g., Tamol® NN,

Dispersant MF)

Provides electrostatic repulsion

and prevents crystal growth.

Sodium Lignosulfonate (e.g.,

Secondary Dispersant
Reax® 85A)

Provides steric bulk and heat

stability during drying.

H Modif Acetic Acid / Sodium
odifier
P Hydroxide

Adjust pH to 6.5-7.5 for

optimal dispersant stability.

Equipment Requirements:

¢ High-Shear Mixer: Cowles dissolver or Ultra-Turrax.

o Bead Mill (Optional but Recommended): For breaking existing hard agglomerates in the

press cake.

o Spray Dryer: Inlet Temp capability up to 200°C; Atomizer (Rotary or Nozzle).

Part 3: Experimental Procedure
Workflow Visualization

The following diagram illustrates the critical path from wet cake to stable powder.
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Caption: Figure 1. Process flow for converting hydrophobic press cake into dispersible powder
via steric stabilization and spray drying.

Step-by-Step Protocol

Step 1: Formulation (The "Slurry” Phase) Rationale: You cannot dry the cake directly. You must
first create a stable suspension.

o Calculate Solids: Determine the moisture content of your press cake (LOD). Target a final
slurry solid content of 35—-40%.

o Dispersant Ratio: The standard ratio for Disperse Violet 26 is 1:1 to 1:1.5 (Dye : Dispersant)
by dry weight.

o Example: For 100g dry dye, use 60g Sodium Lignosulfonate + 40g Naphthalene
Sulfonate.

e Mixing:
o Add water to the mixing vessel.
o Dissolve dispersants completely.

o Slowly add the Disperse Violet 26 press cake while mixing with a high-shear impeller
(2000-3000 RPM).

o Critical Check: Ensure no visible lumps remain. The slurry should be smooth and flowable.
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Step 2: Particle Size Reduction (Milling) Rationale: Press cakes often contain "hard"
aggregates from the synthesis filter. If you dry these, they remain as grit.

e Pass the slurry through a horizontal bead mill (Zirconia beads, 0.8-1.0 mm).
e Target: Grind until the D90 < 2.0 microns.

e QC Check: Check dispersion stability. A drop of slurry in 200ml water should bloom instantly
without sinking particles.

Step 3: Spray Drying (The Drying Phase) Rationale: Rapid evaporation freezes the particles
apart before they can touch.

e Inlet Temperature: Set to 170°C — 185°C. (Note: Disperse Violet 26 melts ~195°C. Do not
exceed 190°C to prevent fusion).

o Outlet Temperature: Maintain at 80°C — 95°C.

o Too High (>100°C): Risk of thermal fusion/tackiness.

o Too Low (<70°C): High residual moisture leads to cake formation in the bag.
e Atomization: Use a rotary atomizer (15,000-20,000 RPM) for a uniform spherical particle.
Step 4: Post-Treatment

e Add 0.5%-1% of an anti-caking agent (e.g., Precipitated Silica or Sodium Sulphate) if the
powder feels tacky due to hygroscopic dispersants.

e Blend gently.

Part 4: Alternative Protocol (Lab Scale / Vacuum
Drying)

Use this ONLY if spray drying is unavailable. This method is inferior but viable for small
batches.
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o Paste Preparation: Mix the press cake with the Dispersant blend (as above) into a thick
paste.

e Vacuum Drying: Spread thinly on trays. Dry at 50—60°C under full vacuum (>700 mmHg).
Low temperature is vital to prevent sintering.

» Pulverization: The dried cake will be brittle. It MUST be pulverized using a Jet Mill or Pin Mill
to break the solid bridges formed during tray drying.

Part 5: Quality Control & Troubleshooting

Data Summary: Typical QC Parameters

Parameter Acceptance Criteria Method

Appearance Dark Violet Micro-Granules Visual

Moisture Content <3.0% Halogen Moisture Balance
Dispersion Stability Grade 4-5 (Excellent) Filter Test (AATCC 146)
Particle Size (D50) 0.5-0.8 um Laser Diffraction (Malvern)
Particle Size (D90) <2.0 um Laser Diffraction (Malvern)

Troubleshooting Guide:

 Issue: Poor Re-dispersion (Specks in water)

o Cause: Insufficient dispersant or drying temperature too high (fusion).

o Fix: Increase Naphthalene Sulfonate ratio; lower Inlet Temp by 10°C.

e |ssue: Sticky Powder / Wall Deposits

o Cause: Outlet temperature too low or dispersant is hygroscopic.

o Fix: Increase Outlet Temp to 90°C; add 1% Silica anti-caking agent.

e Issue: Low Color Strength
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o Cause: Aggregation (loss of surface area).
o Fix: Re-mill the slurry to a finer particle size before drying.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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